2,6-diphenyl-3-propyl-4-piperidinol hydrochloride

• IUPAC Name: 2,6-diphenyl-3-propylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C20H25NO.ClH/c1-2-9-17-19(22)14-18(15-10-5-3-6-11-15)21-20(17)16-12-7-4-8-13-16;/h3-8,10-13,17-22H,2,9,14H2,1H3;1H
• InChI Key: PLPZFIRNNBBPGB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(CC(NC1C2=CC=CC=C2)C3=CC=CC=C3)O.Cl
• Molecular Formula: C20H26ClNO
• Molecular Weight: 331.9 g/mol

Description

2,6-diphenyl-3-propyl-4-piperidinol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DPPP and is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

DPPP acts as a dopamine receptor agonist, meaning that it binds to dopamine receptors in the brain and activates them. This leads to an increase in dopamine levels, which can have various effects on the body, including improved mood, increased motivation, and enhanced cognitive function.
Biochemical and Physiological Effects:
Studies have shown that DPPP can have significant effects on the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPPP in laboratory experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying the effects of dopamine on the body. However, its potential psychoactive effects can also be a limitation, as it may interfere with the results of certain experiments.

Future Directions

There are several potential future directions for research on DPPP, including its potential as a treatment for neurological disorders such as Parkinson's disease and schizophrenia, as well as its potential as a cognitive enhancer. Further studies are also needed to fully understand the mechanism of action of DPPP and its effects on the body.

Synthesis Methods

The synthesis of DPPP involves the reaction between 2,6-diphenyl-4-piperidone and 1-bromopropane in the presence of sodium hydride. The resulting compound is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

DPPP has been extensively studied in the field of neuroscience and pharmacology due to its potential as a psychoactive drug. It has been shown to have a high affinity for dopamine receptors in the brain, making it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia.